Cas no 1824099-91-3 (5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl-)
5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl- Chemical and Physical Properties
Names and Identifiers
-
- 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl-
-
- Inchi: 1S/C6H10N2O2/c1-4-6(2-7-3-6)10-5(9)8-4/h4,7H,2-3H2,1H3,(H,8,9)
- InChI Key: KZJNHBYSDHVIIL-UHFFFAOYSA-N
- SMILES: C1C2(C(C)NC(=O)O2)CN1
Experimental Properties
- Density: 1.28±0.1 g/cm3(Predicted)
- Boiling Point: 390.0±42.0 °C(Predicted)
- pka: 12.41±0.40(Predicted)
5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6486764-0.05g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 0.05g |
$912.0 | 2025-03-15 | |
| Enamine | EN300-6486764-0.1g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 0.1g |
$956.0 | 2025-03-15 | |
| Enamine | EN300-6486764-0.25g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 0.25g |
$999.0 | 2025-03-15 | |
| Enamine | EN300-6486764-0.5g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 0.5g |
$1043.0 | 2025-03-15 | |
| Enamine | EN300-6486764-1.0g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 1.0g |
$1086.0 | 2025-03-15 | |
| Enamine | EN300-6486764-2.5g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 2.5g |
$2127.0 | 2025-03-15 | |
| Enamine | EN300-6486764-5.0g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 5.0g |
$3147.0 | 2025-03-15 | |
| Enamine | EN300-6486764-10.0g |
8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one |
1824099-91-3 | 95.0% | 10.0g |
$4667.0 | 2025-03-15 |
5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl- Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
-
Qiaoe Wang,Meiling Lian,Xiaowen Zhu,Xu Chen RSC Adv., 2021,11, 192-197
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
Additional information on 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl-
5-Oxa-2,7-Diazaspiro[3.4]octan-6-one, 8-Methyl-
The compound with CAS No. 1824099-91-3, commonly referred to as 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl or 8-methyl-5-oxa-2,7-diazaspiro[3.4]octan-6-one, is a highly specialized organic compound with a unique spirocyclic structure. This compound has garnered significant attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and catalysis. The spirocyclic framework of this molecule provides a platform for exploring novel chemical reactivity and bioactivity.
Recent studies have highlighted the importance of spirocyclic compounds like 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl in the development of bioactive molecules. The presence of the oxygen atom at position 5 and nitrogen atoms at positions 2 and 7 introduces significant electronic and steric effects, which can be exploited in various chemical transformations. The methyl group at position 8 further enhances the compound's versatility by providing additional sites for functionalization.
One of the most promising applications of 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl lies in its potential as a precursor for drug development. Researchers have explored its ability to act as a scaffold for constructing complex molecular architectures with desired pharmacokinetic properties. For instance, studies have demonstrated that this compound can serve as a building block for creating molecules with improved solubility and bioavailability.
In addition to its role in drug design, 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl has shown potential in catalytic applications. Its spirocyclic structure enables it to act as a chiral catalyst in asymmetric synthesis reactions. Recent advancements in asymmetric catalysis have leveraged this compound's unique geometry to achieve high enantioselectivity in the synthesis of chiral molecules.
The synthesis of 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl involves a series of intricate chemical transformations that highlight the ingenuity of modern organic chemistry. Key steps include the formation of the spirocyclic core through intramolecular cyclization reactions and subsequent functionalization to introduce the methyl group at position 8. These methods have been optimized to ensure high yields and purity levels.
From an environmental standpoint, researchers have also investigated the biodegradability and eco-friendliness of 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl derivatives. Understanding their environmental impact is crucial for their sustainable use in industrial applications.
In conclusion, 5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl (CAS No. 1824099-91-3) stands out as a versatile compound with wide-ranging applications in organic chemistry and pharmacology. Its unique structure and functional groups make it an invaluable tool for advancing scientific research and innovation.
1824099-91-3 (5-Oxa-2,7-diazaspiro[3.4]octan-6-one, 8-methyl-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)